Cas no 56154-58-6 (1-Dibenzofuranol,6-methyl-9-(1-methylethyl)-3-pentyl-)

• Product Name: 1-Dibenzofuranol,6-methyl-9-(1-methylethyl)-3-pentyl-
• CAS No: 56154-58-6
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• CID: 383590
• Update Time: 2025-07-15

1-Dibenzofuranol,6-methyl-9-(1-methylethyl)-3-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1-Dibenzofuranol,6-methyl-9-(1-methylethyl)-3-pentyl-
• Cannabifuran
• 6-Methyl-9-isopropyl-3-pentyldibenzofuran-1-ol
• 1-Dibenzofuranol, 6-methyl-9-(1-methylethyl)-3-pentyl-

• Inchi： 1S/C21H26O2/c1-5-6-7-8-15-11-17(22)20-18(12-15)23-21-14(4)9-10-16(13(2)3)19(20)21/h9-13,22H,5-8H2,1-4H3
• InChI Key： VNGQMWZHHNCMLQ-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=CC(C(C)C)=C2C2=C(O)C=C(CCCCC)C=C12

Computed Properties

• Exact Mass: 310.19338

Experimental Properties

• PSA: 33.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans

Additional information on 1-Dibenzofuranol,6-methyl-9-(1-methylethyl)-3-pentyl-

Chemical Profile of 1-Dibenzofuranol, 6-methyl-9-(1-methylethyl)-3-pentyl- (CAS No. 56154-58-6)

The compound 1-Dibenzofuranol, 6-methyl-9-(1-methylethyl)-3-pentyl- (CAS No. 56154-58-6) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This triterpenoid derivative, characterized by its intricate molecular structure, has garnered attention due to its structural complexity and the diverse pharmacological properties it exhibits. The presence of multiple aromatic rings fused together, coupled with the substitution pattern at various positions, contributes to its unique chemical profile and biological activity.

In recent years, there has been a surge in interest regarding natural product-inspired compounds that exhibit promising bioactivities. 1-Dibenzofuranol, 6-methyl-9-(1-methylethyl)-3-pentyl- is no exception, as it shares structural motifs found in several bioactive natural products. Its core dibenzofuran scaffold is known to be present in various bioactive molecules, including those with anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution pattern in this compound adds to its potential by modulating its electronic and steric properties, thereby influencing its interaction with biological targets.

The synthesis of such complex molecules often presents significant challenges due to the multiple stereocenters and functional groups involved. However, advancements in synthetic chemistry have made it increasingly feasible to construct such molecules with high precision. The use of modern techniques such as asymmetric catalysis and transition-metal-catalyzed reactions has enabled the efficient preparation of 1-Dibenzofuranol, 6-methyl-9-(1-methylethyl)-3-pentyl-, opening up new avenues for its exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural features of 1-Dibenzofuranol, 6-methyl-9-(1-methylethyl)-3-pentyl- suggest that it may interact with various biological targets, including enzymes and receptors involved in critical cellular pathways. For instance, the dibenzofuran moiety is known to be present in several molecules that exhibit anti-inflammatory activity by modulating the activity of cyclooxygenase (COX) enzymes. Additionally, the alkyl substituents may enhance solubility and bioavailability, making it a promising candidate for further development.

Recent studies have also highlighted the importance of computational methods in the design and optimization of bioactive molecules. Molecular modeling techniques can be used to predict the binding mode of 1-Dibenzofuranol, 6-methyl-9-(1-methylethyl)-3-pentyl- to potential biological targets, providing valuable insights into its mechanism of action. These computational approaches can complement experimental efforts by identifying key interactions and optimizing the structure for improved potency and selectivity.

The pharmacological profile of this compound is further enhanced by its structural similarity to known bioactive natural products. For example, compounds derived from triterpenoids have been extensively studied for their anti-inflammatory and anticancer properties. By leveraging these structural similarities, researchers can gain insights into the pharmacological effects of 1-Dibenzofuranol, 6-methyl-9-(1-methylethyl)-3-pentyl- and potentially identify new therapeutic applications.

In conclusion,1-Dibenzofuranol, 6-methyl-9-(1-methylethyl)-3-pentyl- (CAS No. 56154-58-6) represents a structurally complex and biochemically intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and similarity to known bioactive natural products make it a promising candidate for further exploration in drug discovery. As synthetic chemistry and computational methods continue to advance, the full potential of this compound is likely to be realized, leading to novel therapeutic interventions.